[(3-Hydroxy-pyridine-2-carbonyl)-methyl-amino]-acetic acid ethyl ester

• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol
• IUPAC Name: ethyl 2-[(3-hydroxypyridine-2-carbonyl)-methylamino]acetate
• InChI: InChI=1S/C11H14N2O4/c1-3-17-9(15)7-13(2)11(16)10-8(14)5-4-6-12-10/h4-6,14H,3,7H2,1-2H3
• InChI Key: CYCKFYGKKQOFCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C)C(=O)C1=C(C=CC=N1)O

Description

[(3-Hydroxy-pyridine-2-carbonyl)-methyl-amino]-acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H14N2O4 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Preparation of [(3-hydroxy-pyridine-2-carbonyl)methylamino]acetic acid ethyl ester 31): To a solution of 3-hydroxy picolinic acid (0.40 g, 2.88 mmol) in DMF (5 mL) is added diisopropylethylamine (DIPEA) (1.50 ml, 8.63 mmol), 1-(3-dimethylamino-propyl)-3-ethylcarbodiimide (EDCI) (0.825 g, 4.31 mmol) and 1-hydroxybenzotriazole (HOBt) (0.039 g, 0.29 mmol). The reaction mixture is stirred for 5 minutes then methylamino-acetic acid ester hydrochloride (0.663 g, 4.31 mmol) is added. The reaction is stirred at room temperature for 32 hours after which the solvent is removed under reduced pressure. The residue is partitioned between EtOAc and 1M HCl and the organic layer separated, dried (MgSO4), filtered and concentrated under reduced pressure. The crude material is purified over silica (EtOAc:hexanes 1:1) to afford 0.10 g (15% yield) of the desired compound as a colourless solid. HPLC-MS: m/z 240 [M+H]+.